
1-Bromo-3-(difluoromethoxy)benzene CAS
number and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
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(difluoromethoxy)benzene

Cat. No.: B1271890 Get Quote

A Technical Guide to 1-Bromo-3-
(difluoromethoxy)benzene
For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Bromo-3-(difluoromethoxy)benzene is a fluorinated aromatic compound of significant

interest in medicinal chemistry and materials science. Its unique structural features—a bromine

atom that serves as a versatile synthetic handle and a difluoromethoxy group that can enhance

the pharmacokinetic properties of a molecule—make it a valuable building block in the

synthesis of complex organic molecules. This technical guide provides a comprehensive

overview of its chemical and physical properties, safety information, a representative synthetic

protocol, and its applications, particularly in the realm of drug discovery and agrochemical

development.

Core Compound Data and Properties
1-Bromo-3-(difluoromethoxy)benzene is typically a colorless to light yellow clear liquid.[1] Its

core identifiers and physicochemical properties are summarized below.

Table 1: Compound Identification
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Identifier Value

CAS Number 262587-05-3[1][2][3]

Molecular Formula C₇H₅BrF₂O[1][2]

Linear Formula BrC₆H₄OCHF₂

Molecular Weight 223.01 g/mol [2]

MDL Number MFCD00236233[1]

PubChem ID 2737006[1]

InChI Key NWBDGKNKAFGQQL-UHFFFAOYSA-N[4]

Table 2: Physicochemical Properties
Property Value

Appearance Colorless to light yellow clear liquid[1]

Purity ≥97%[2]

Boiling Point 196-197 °C (lit.)[1][4]

Density 1.585 g/mL at 25 °C (lit.)[4] to 1.63 g/mL[1]

Refractive Index n20/D 1.502 (lit.)[4]

Safety and Handling
While a specific safety data sheet for 1-Bromo-3-(difluoromethoxy)benzene was not detailed

in the provided results, data for structurally similar halogenated aromatic compounds suggest

that appropriate precautions are necessary.

Table 3: General Safety Information
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Hazard Category
Precautionary Statements and Handling
Guidelines

General Handling

Handle in accordance with good industrial

hygiene and safety practices. Use in a well-

ventilated area or under a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.[5][6]

Inhalation
May cause respiratory irritation. Avoid breathing

dust, fumes, gas, mist, vapors, or spray.[6][7]

Skin Contact

Causes skin irritation. Wear protective gloves. If

on skin, wash with plenty of soap and water.[6]

[7]

Eye Contact

Causes serious eye irritation. Wear eye

protection. If in eyes, rinse cautiously with water

for several minutes.[6][7]

Storage

Store in a cool, well-ventilated place between 2 -

8 °C.[1] Keep container tightly closed. Store

locked up.[6][7]

Disposal

Dispose of contents/container to an approved

waste disposal plant in accordance with local

regulations.[6]

Synthesis and Experimental Protocols
The synthesis of 1-Bromo-3-(difluoromethoxy)benzene typically involves the

difluoromethylation of the corresponding phenol. A general protocol, adapted from the

synthesis of a structurally related compound, 1-bromo-3-(difluoromethoxy)-5-fluorobenzene, is

described below.[8]

Objective: To synthesize 1-Bromo-3-(difluoromethoxy)benzene from 3-bromophenol.

Reaction Scheme:
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General Synthetic Pathway

Methodology:

Reaction Setup: A mixture of 3-bromophenol and a suitable solvent (e.g., isopropanol) is

placed in a sealed reaction vessel.[8]

Addition of Reagents: An aqueous solution of a strong base, such as potassium hydroxide

(KOH), is added to the mixture.[8] A difluoromethylating agent, such as

chlorodifluoromethane, is then introduced into the sealed flask.[8]

Reaction Conditions: The sealed vessel is heated (e.g., to 80-85°C) for several hours to

allow the reaction to proceed to completion.[8]

Workup and Extraction: After cooling, the reaction mixture is worked up. The organic and

aqueous layers are separated. The aqueous layer is typically extracted multiple times with an

organic solvent like diethyl ether to recover any dissolved product.[8]

Purification: The combined organic extracts are washed, dried over a drying agent (e.g.,

Na₂SO₄), filtered, and concentrated under reduced pressure.[8] The resulting crude product

can be further purified by distillation to yield the final, high-purity 1-Bromo-3-
(difluoromethoxy)benzene.[9]

Applications in Research and Drug Development
1-Bromo-3-(difluoromethoxy)benzene is a key intermediate in organic synthesis, primarily for

the pharmaceutical and agrochemical industries.[1][10]
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Role of the Difluoromethoxy Group: The introduction of fluorine-containing groups into organic

molecules can significantly alter their properties.[11] The difluoromethoxy (-OCHF₂) group, in

particular, is valuable in drug design for several reasons:

Enhanced Metabolic Stability: The strong carbon-fluorine bonds can block sites of metabolic

oxidation, potentially increasing the half-life of a drug.[11][12]

Increased Lipophilicity: Fluorination often increases a molecule's lipophilicity, which can

improve its ability to cross cell membranes.[11]

Modulation of Physicochemical Properties: The group's electronic and steric effects can be

used to fine-tune a molecule's binding affinity to its biological target.[11][12]

Utility in Synthesis: The bromine atom on the benzene ring serves as a versatile functional

group for forming new carbon-carbon and carbon-heteroatom bonds. It is an excellent

substrate for various cross-coupling reactions, which are fundamental to building the complex

molecular scaffolds of modern pharmaceuticals.[11]

Suzuki Coupling

Stille Coupling

Sonogashira Coupling

Buchwald-Hartwig Amination

These reactions allow for the precise and regioselective construction of intricate molecules,

making 1-Bromo-3-(difluoromethoxy)benzene a sought-after building block.[11][12]
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Role as an Intermediate in API Synthesis

Conclusion
1-Bromo-3-(difluoromethoxy)benzene is a highly functionalized intermediate that serves as a

critical tool for chemists in the pharmaceutical and agrochemical sectors.[10][11] Its

combination of a reactive bromine handle for cross-coupling and the beneficial properties

imparted by the difluoromethoxy group enables the efficient synthesis of novel compounds with

potentially enhanced biological activity, metabolic stability, and optimized pharmacokinetic
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profiles.[11][12] The availability of this building block facilitates innovation and accelerates the

development of next-generation drugs and crop protection agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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